N-(2-ethoxyphenyl)-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C26H29N5O3S/c1-5-31-24-23(18(4)29-31)28-26(30(25(24)33)15-19-13-11-17(3)12-14-19)35-16-22(32)27-20-9-7-8-10-21(20)34-6-2/h7-14H,5-6,15-16H2,1-4H3,(H,27,32)
• InChI Key: MIRVSSFBBZCTBR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)C)SCC(=O)NC4=CC=CC=C4OCC
• Molecular Formula: C26H29N5O3S
• Molecular Weight: 491.6 g/mol

Description

N-(2-ethoxyphenyl)-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C26H29N5O3S and its molecular weight is 491.61. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Exploration

Researchers have been engaged in the synthesis of novel compounds derived from pyrazole-acetamide derivatives, aiming to investigate their potential biological activities. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, indicating the potential for the development of new antioxidant agents (K. Chkirate et al., 2019). Similarly, computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives have assessed their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, showcasing the compound's versatility in drug development (M. Faheem, 2018).

Anticancer Activity

Several studies have focused on designing, synthesizing, and testing derivatives of pyrazolo[4,3-d]pyrimidin-5-yl for their anticancer activity. The effort to find new anticancer agents led to the testing of synthesized compounds on 60 cancer cell lines, with some showing appreciable cancer cell growth inhibition (M. M. Al-Sanea et al., 2020).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal potentials of novel heterocyclic compounds containing a sulfonamido moiety have been explored, with several compounds displaying high activities against bacterial and fungal isolates. This research direction underscores the compound's application in developing new antimicrobial agents (M. E. Azab et al., 2013).